Cas no 88302-08-3 (3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl-)

• Product name: 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl-
• CAS No: 88302-08-3
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 638237
• PubChem ID: 13236512

3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-5-(1-oxobutyl)-6-propyl-
• 5-butanoyl-2-oxo-6-propyl-1H-pyridine-3-carboxylic acid
• DTXSID10530883
• SCHEMBL10994005
• 5-Butanoyl-2-oxo-6-propyl-1,2-dihydropyridine-3-carboxylic acid
• 88302-08-3

• Inchi： InChI=1S/C13H17NO4/c1-3-5-10-8(11(15)6-4-2)7-9(13(17)18)12(16)14-10/h7H,3-6H2,1-2H3,(H,14,16)(H,17,18)
• InChI Key： WTXSQSLPOGLCNQ-UHFFFAOYSA-N
• SMILES： CCCC1=C(C=C(C(=O)N1)C(=O)O)C(=O)CCC

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.5Ų